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Compound of Interest

Compound Name: Germanium tetraiodide

Cat. No.: B078950 Get Quote

For Immediate Reference: Germanium Tetraiodide is a corrosive solid that causes severe

skin burns and eye damage. Handle with extreme caution in a well-ventilated area and with

appropriate personal protective equipment.

This technical guide provides an in-depth overview of the material safety data for Germanium
Tetraiodide (GeI₄), tailored for researchers, scientists, and professionals in drug development.

The information is compiled from various safety data sheets to ensure a comprehensive

understanding of the compound's properties and associated hazards.

Section 1: Chemical and Physical Properties
Germanium tetraiodide is an orange-red crystalline solid.[1] It is crucial to understand its

physical and chemical properties to ensure safe handling and storage.
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Property Value Source

Chemical Formula GeI₄ [1][2][3][4][5]

CAS Number 13450-95-8 [1][3][4][5][6][7]

Molecular Weight 580.21 - 580.26 g/mol [1][5][8][9][10]

Appearance
Orange-red crystalline

solid/powder
[1][4][8]

Melting Point 144 - 146 °C (291 - 295 °F) [1][4]

Boiling Point 377 °C (711 °F) [4]

Density 4.32 - 4.4 g/cm³ at 25 °C [1][5]

Solubility

Soluble in non-polar solvents

like carbon disulfide,

chloroform, and benzene.

Insoluble in water.

[1][3]

Stability

Moisture-sensitive; hydrolyzes

in water.[1][8] Stable in sealed,

inert containers.[2]

Section 2: Hazard Identification and GHS
Classification
Germanium tetraiodide is classified as a corrosive material. The primary hazards are severe

skin burns and serious eye damage.

Hazard
Classification

GHS Code Signal Word Pictogram

Skin

Corrosion/Irritation
Category 1B Danger GHS05 (Corrosive)

Serious Eye

Damage/Eye Irritation
Category 1
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Hazard Statements:

H314: Causes severe skin burns and eye damage.[2][6][9][10][11]

H318: Causes serious eye damage.[2][6][9][10]

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the safety data sheets. Key precautions include avoiding breathing dust, washing skin

thoroughly after handling, and wearing protective gear.[2][6][10]

Section 3: Safe Handling and Storage Protocols
Proper handling and storage are critical to minimize the risks associated with Germanium
tetraiodide.

Handling:

Handle under a dry, protective gas such as argon or nitrogen.[6]

Use in a well-ventilated area, preferably in a chemical fume hood.[6][8]

Avoid generating dust.[2]

Do not breathe dust or mist.[2][6]

Avoid contact with skin, eyes, and clothing.[2][6][8]

Wash hands thoroughly after handling.[6]

Storage:

Store in a cool, dry, and well-ventilated place.[6][8]

Keep containers tightly closed.[2][8]

This material is moisture-sensitive; protect from humidity and water.[2][6][8]

Store away from incompatible materials such as strong bases and oxidizing agents.[6][8]
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Section 4: Emergency Procedures and First Aid
In case of exposure, immediate action is necessary.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[6][8]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing all contaminated clothing and shoes.

Seek immediate medical attention.[6][8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2][6][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6][8]

Fire Fighting Measures:

Germanium tetraiodide is not combustible.[8]

Use extinguishing media appropriate for the surrounding fire.[8]

Do not use water, as it reacts with the substance.[2]

Firefighters should wear full protective clothing and a self-contained breathing apparatus

(SCBA).[6][8]

Hazardous decomposition products include hydrogen iodide and germanium oxides.[8]

Section 5: Personal Protective Equipment (PPE)
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To ensure safety, the following personal protective equipment is mandatory when handling

Germanium tetraiodide:

Eye/Face Protection: Chemical safety goggles or a face shield.[2]

Skin Protection: Impervious gloves (e.g., neoprene or nitrile rubber), and protective clothing

to prevent skin contact.[2]

Respiratory Protection: A NIOSH-approved respirator is recommended, especially if dust is

generated.[2]

Section 6: Toxicological and Ecological Information
Toxicological Information:

Germanium tetraiodide is extremely destructive to the tissues of the mucous membranes,

upper respiratory tract, eyes, and skin.[10]

Symptoms of inhalation may include a burning sensation, coughing, wheezing, laryngitis,

shortness of breath, headache, and nausea.[2]

No components of this product are identified as probable, possible, or confirmed human

carcinogens by IARC, ACGIH, NTP, or OSHA.[6]

Ecological Information:

There is limited quantitative data available on the ecological effects of Germanium
tetraiodide.

It is advised not to allow the material to be released into the environment.[6][8]

Section 7: Transport and Disposal
Transport Information:

UN Number: 3260[6]

Proper Shipping Name: Corrosive solid, acidic, inorganic, n.o.s. (Germanium tetraiodide)[6]
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Hazard Class: 8 (Corrosive)[6]

Packing Group: II[6]

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.[6]

Do not dispose of it with other waste. Handle uncleaned containers as you would the product

itself.

Section 8: Visualized Workflows and Relationships
The following diagrams illustrate key safety workflows and logical relationships for handling

Germanium tetraiodide.

Preparation Containment & Cleanup Disposal

Evacuate Area Ensure Adequate Ventilation
Secure the area

Don Appropriate PPE
Before approaching

Contain SpillReady for cleanup Collect with Inert Material
Prevent spreading

Place in Labeled Container
Carefully transfer

Dispose per RegulationsFor hazardous waste

Click to download full resolution via product page

Caption: Workflow for responding to a Germanium tetraiodide spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://ltschem.com/msds/GeI4.pdf
https://ltschem.com/msds/GeI4.pdf
https://ltschem.com/msds/GeI4.pdf
https://www.benchchem.com/product/b078950?utm_src=pdf-body
https://www.benchchem.com/product/b078950?utm_src=pdf-body-img
https://www.benchchem.com/product/b078950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hierarchy of Controls

Elimination/Substitution

Engineering Controls
(Fume Hood)

Most Effective

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, etc.)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for managing GeI₄ exposure risks.

Section 9: Experimental Protocols
No specific experimental protocols for research applications are detailed within Material Safety

Data Sheets. The primary focus of an MSDS is to provide guidance on safe handling, storage,

and emergency procedures. Researchers should develop detailed Standard Operating

Procedures (SOPs) for their specific experimental setups that incorporate the safety

information provided in this guide.

Section 10: Signaling Pathways
Information regarding the interaction of Germanium tetraiodide with biological signaling

pathways is not available. As an inorganic compound primarily used in materials science, it is
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not typically studied in the context of cellular signaling. Prolonged absorption of iodides, in

general, may lead to adverse health effects.[2] However, the acute and severe corrosive nature

of Germanium tetraiodide is the most immediate and significant health concern.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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